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Compound of Interest

Compound Name: L-(+)-Ampicillin-d5

Cat. No.: B15556349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the core structural distinctions between L-(+)-
Ampicillin-d5 and its non-deuterated counterpart, ampicillin. Designed for researchers,

scientists, and drug development professionals, this document provides a comprehensive

overview of their physicochemical properties, the analytical techniques used for their

characterization, and the practical implications of isotopic labeling.

Introduction: The Significance of Isotopic Labeling
Ampicillin is a widely utilized broad-spectrum β-lactam antibiotic. The introduction of stable

isotopes, such as deuterium (²H or D), into its molecular structure to create L-(+)-Ampicillin-
d5, offers a powerful tool for a variety of scientific applications. The primary use of L-(+)-
Ampicillin-d5 is as an internal standard in quantitative bioanalytical assays, particularly those

employing mass spectrometry. Its structural and chemical similarity to ampicillin, combined with

a distinct mass difference, allows for precise and accurate quantification of the parent drug in

complex biological matrices.

Core Structural Differences
The fundamental structural difference between L-(+)-Ampicillin-d5 and ampicillin lies in the

isotopic composition of the phenyl side chain. In L-(+)-Ampicillin-d5, the five hydrogen atoms

on the phenyl ring are replaced with five deuterium atoms.[1][2] This substitution does not alter
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the core β-lactam ring or the aminopenicillanic acid backbone, thus preserving the chemical

reactivity and biological activity of the molecule.

The following diagram illustrates this key structural modification:
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LC-MS/MS Experimental Workflow

Expected Mass Spectra

Sample Preparation
(Ampicillin or Ampicillin-d5)

Liquid Chromatography
(C18 Column Separation)

Electrospray Ionization
(Positive Ion Mode)

Mass Spectrometry
(MS/MS Analysis)

Data Analysis
(Mass Spectrum Interpretation)

Ampicillin:
[M+H]⁺ at m/z 350.1

Fragment at m/z 106.1

Yields

L-(+)-Ampicillin-d5:
[M+D]⁺ at m/z 355.1

Fragment at m/z 111.1

Yields
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NMR Spectral Analysis Logic

Acquire ¹H NMR Spectrum

Observe Aromatic Region
(~7.4 ppm)

Signal Present?

Compound is Ampicillin

Yes

Compound is L-(+)-Ampicillin-d5

No

Acquire ²H NMR Spectrum
(Optional Confirmation)

Aromatic Deuterium Signal Present?

Confirms L-(+)-Ampicillin-d5

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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